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Compound of Interest

Compound Name: 2-(1-Chloroethyl)-1,3-benzoxazole
CAS No.: 1092286-05-9
Cat. No.: B1438035
Get Quote
. J

Executive Summary & Chemical Identity

Target Compound: 2-(1-Chloroethyl)-1,3-benzoxazole CAS Registry Number: 1092286-05-9
(Note: Often confused with 2-chlorobenzoxazole, CAS 615-18-9.[1] Verify structure before
processing). Molecular Formula:

This guide addresses the disposal of 2-(1-chloroethyl)-1,3-benzoxazole, a specialized
electrophilic intermediate.[1] Unlike stable organic solvents, this compound possesses a
reactive

-chloroalkyl functionality.[1] It acts as a potent alkylating agent and is moisture-sensitive,
capable of releasing hydrochloric acid (HCI) upon hydrolysis.[1]

Critical Directive: Do not commingle this compound with general organic waste streams without
prior assessment. Its reactivity can trigger exothermic polymerization or acid-gas evolution in
waste drums.

Hazard Assessment: The "Why" Behind the Protocol
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To dispose of this chemical safely, you must understand its reactivity profile.[1] We treat this not

just as "waste," but as a stored energy source waiting for a nucleophile.[1]

Hazard Category

Mechanism of Action

Operational Risk

Alkylating Agent

The C-CI bond at the ethyl

position is highly electrophilic.

Mutagenicity/Sensitization:
Direct damage to
DNA/proteins. Skin contact
may cause severe allergic
dermatitis.

Moisture Sensitivity

Hydrolysis of the C-CI bond
yields the alcohol and HCI gas.

Container Pressurization:
Sealed waste bottles
containing moisture may burst

due to HCI generation.

Aquatic Toxicity

Benzoxazole core is persistent;

halogenation increases toxicity.

Environmental Damage: lllegal
to dispose of down the drain.

Must be incinerated.

Scientist's Note: The primary risk during disposal is complacency. Treating this like standard

dichloromethane or acetone waste leads to accidents. The release of HCI upon contact with

moist trash or aqueous waste streams is the most common failure mode.

Pre-Disposal Stabilization (Trace Residues)[1]

Applicability: This section applies only to glassware rinsing, septum cleaning, and trace spills

(<5 mL).[1] Bulk guantities must follow Section 4.

Objective: Chemically destroy the reactive alkyl chloride motif before cleaning glassware.

Reagents Required:
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e Quenching Solution: 10% Sodium Hydroxide (NaOH) in Ethanol (or Methanol).
 Verification: pH paper.

Protocol:

 Dilution: Dissolve the residue in a small amount of non-reactive solvent (e.g., acetone or
ethyl acetate).

o Controlled Hydrolysis: Slowly add the Quenching Solution to the residue.

o Mechanism:[2][3] The hydroxide ion attacks the electrophilic carbon, displacing the
chloride and forming the corresponding alcohol (2-(1-hydroxyethyl)benzoxazole) and
NaCl.[1]

e Wait Time: Allow the mixture to stand for 30 minutes.
e Neutralization: Check pH. If highly basic (>12), neutralize with dilute acetic acid to pH 7-9.[1]

o Final Stream: The deactivated mixture can now be combined with Halogenated Organic
Waste.

Primary Disposal Path (Bulk Quantities)
Applicability: Expired reagents, reaction leftovers, or pure stock (>5 mL).[1]

Core Principle: Do NOT attempt to neutralize bulk quantities on the benchtop. The exotherm
and HCI generation are difficult to control. Use the "Lab Pack" method for off-site thermal
destruction.

Step-by-Step Workflow

e Segregation:

o Isolate the material in a chemically compatible container (High-Density Polyethylene -
HDPE or Glass with Teflon-lined cap).

o Do not use metal containers (corrosion risk from potential HCI).
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e Labeling:
o Label clearly: "Hazardous Waste - 2-(1-Chloroethyl)-1,3-benzoxazole".[1]
o Add Hazard Warnings: "Corrosive," "Toxic," "Moisture Sensitive."[1]

o Waste Stream Classification:
o Assign to High BTU / Halogenated Waste stream.

o Destruction Method: High-temperature incineration (>1000°C) with secondary combustion
and acid gas scrubbing. This ensures the benzoxazole ring is cleaved and dioxin formation
is prevented.

Regulatory Waste Codes (RCRAJ/EPA)

Use these codes for your waste manifest.

Code Description Justification

) Potential for pH < 2 upon
D002 Corrosive ]
moisture contact (HCI release).

(Conditional) If dissolved in
D001 Ignitable flammable solvents or if flash
point < 60°C.

This specific CAS is not P- or
None Listed Waste U-listed; it is a characteristic

waste.

Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for disposing of 2-(1-
Chloroethyl)-1,3-benzoxazole.
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Start: Waste Assessment
2-(1-Chloroethyl)-1,3-benzoxazole

Quantity / State?

Bulk Material Trace Residue

(> 5 mL or Stock) (Glassware/Spills)

Segregate into Add 10% NaOH/Ethanol
HDPE/Glass Container (Controlled Hydrolysis)
Label: Toxic, Corrosive, Wait 30 Mins
Halogenated (Ensure Reaction Complete)

Ship for High-Temp Combine with

Incineration Halogenated Solvent Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating bulk stock from trace residues to ensure safety and
compliance.

Emergency Response: Spills
If a spill occurs, speed is less important than protection.[1]
o Evacuate & Ventilate: The hydrolysis vapors (HCI) are respiratory irritants.

o PPE: Double nitrile gloves, lab coat, and safety goggles.[1] If spill is >100mL, use a full-face
respirator with acid gas cartridges.[1]
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e Absorb: Do not use water. Cover with a dry absorbent (Vermiculite or Chemizorb®).

e Neutralize: Dust the absorbent mixture with sodium bicarbonate (baking soda) or calcium
carbonate to neutralize potential acid generation.

o Collect: Scoop into a dry waste container. Do not seal tightly immediately (allow off-gassing).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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